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Compound of Interest

Compound Name: 3-Bromo-4-methylbenzonitrile

Cat. No.: B1282943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of high-purity

3-Bromo-4-methylbenzonitrile, a key intermediate in pharmaceutical and agrochemical

synthesis. This document details specifications from various suppliers, outlines relevant

experimental protocols for its synthesis and analysis, and contextualizes its application in

modern drug discovery, particularly in the development of kinase inhibitors.

Commercial Suppliers and Specifications
High-purity 3-Bromo-4-methylbenzonitrile is available from a range of commercial chemical

suppliers. The typical purity levels offered are ≥97% or ≥98%. Below is a summary of

prominent suppliers and their standard specifications for this compound.
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Supplier CAS Number Purity Appearance
Melting Point
(°C)

Sigma-Aldrich 42872-74-2 97% Solid 41-45

Fisher Scientific 42872-74-2 97% Not Specified Not Specified

Alfa Aesar 42872-74-2 97% Not Specified Not Specified

NINGBO INNO

PHARMCHEM

CO.,LTD.

42872-74-2 ≥98.0%
Red low-melting

solid
Not Specified

Various

Suppliers on

ChemicalBook

42872-74-2 98% or 99%
White to off-white

solid
41-45

Synthesis and Purification
The following section details a common laboratory-scale synthesis and purification protocol for

3-Bromo-4-methylbenzonitrile, adapted from established chemical literature.[1]

Synthesis Workflow
The synthesis of 3-Bromo-4-methylbenzonitrile is typically achieved through the bromination

of 4-methylbenzonitrile.
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Synthesis Stage

Purification Stage

Start: 4-methylbenzonitrile

Dissolve in H2SO4/H2O
Add N-Bromosuccinimide (NBS)

Step 1

Stir at 10°C
(Light-avoiding, 48h)

Step 2

Filter Reaction Mixture

Step 3

Dissolve Filter Cake in Ethyl Acetate

Proceed to Purification

Wash with Water & Saturated Saline

Step 4

Neutralize with NaOH (pH=7)
Wash with Saturated Saline

Step 5

Dry over Anhydrous Na2SO4

Step 6

Concentrate under Reduced Pressure

Step 7

Product: 3-Bromo-4-methylbenzonitrile
(Yellow Solid)

Step 8
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Sample of
3-Bromo-4-methylbenzonitrile

Sample Prep for HPLC:
Dissolve in Acetonitrile,

Filter

Sample Prep for GC-MS:
Dissolve in Dichloromethane

HPLC Analysis
(Reversed-Phase) GC-MS Analysis

Purity Data (% Area)
Impurity Profile

Purity Data
Impurity Identification (MS)

Certificate of Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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